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Compound Name: 2-(Octyloxy)aniline

Cat. No.: B1317713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Octyloxy)aniline is a substituted aniline derivative with a long alkoxy chain at the ortho

position. While specific research on this particular isomer is limited, the broader class of alkoxy

aniline derivatives has demonstrated significant potential across various scientific disciplines.

This technical guide aims to explore the prospective research avenues for 2-(Octyloxy)aniline
by drawing parallels with its isomers and related compounds. The guide will cover potential

physicochemical properties, plausible synthetic routes, and promising applications in medicinal

chemistry and materials science. Detailed experimental protocols and visual representations of

synthetic and biological pathways are provided to facilitate further investigation into this

intriguing molecule.

Physicochemical Properties
Quantitative data for 2-(Octyloxy)aniline is not readily available in the literature. However, by

analyzing the properties of its isomers and related aniline compounds, we can predict its likely

physicochemical characteristics. This information is crucial for designing experiments and

predicting its behavior in various systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1317713?utm_src=pdf-interest
https://www.benchchem.com/product/b1317713?utm_src=pdf-body
https://www.benchchem.com/product/b1317713?utm_src=pdf-body
https://www.benchchem.com/product/b1317713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Predicted Value for 2-
(Octyloxy)aniline

Data from Related
Compounds

Molecular Formula C₁₄H₂₃NO
4-(Octyloxy)aniline:

C₁₄H₂₃NO[1]

Molecular Weight 221.34 g/mol
4-(Octyloxy)aniline: 221.34

g/mol [1]

Appearance
Colorless to yellowish liquid or

low melting solid

Aniline is a colorless to

brownish oily liquid.[2]

Melting Point < 25 °C
4-(Octyloxy)aniline: 35-39

°C[1]

Boiling Point > 300 °C 4-(Octyloxy)aniline: 336 °C[1]

Solubility
Sparingly soluble in water,

soluble in organic solvents

Aniline is slightly soluble in

water and highly soluble in

most organic solvents.[2]

pKa ~4.5 (of the anilinium ion) Aniline pKa: 4.6[3]

Synthesis of 2-(Octyloxy)aniline
The synthesis of 2-(Octyloxy)aniline can be approached through established methods for the

preparation of alkoxy anilines. The Williamson ether synthesis and the Ullmann condensation

are two of the most common and effective strategies.

Experimental Protocol: Williamson Ether Synthesis
This method involves the reaction of 2-aminophenol with an octyl halide in the presence of a

base.[4][5]

Materials:

2-Aminophenol

1-Bromooctane (or 1-iodooctane)
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Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF) or Acetonitrile (CH₃CN) as solvent

Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 2-aminophenol (1 equivalent) in DMF, add a base such as powdered NaOH

or K₂CO₃ (1.2 equivalents).

Stir the mixture at room temperature for 30 minutes.

Add 1-bromooctane (1.1 equivalents) dropwise to the reaction mixture.

Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer

Chromatography (TLC).

After completion of the reaction (typically 4-8 hours), cool the mixture to room temperature.

Pour the reaction mixture into water and extract with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to obtain pure 2-(Octyloxy)aniline.

Caption: Williamson Ether Synthesis of 2-(Octyloxy)aniline.
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Experimental Protocol: Ullmann Condensation
The Ullmann condensation is another viable method, particularly useful for coupling an alcohol

with an aryl halide using a copper catalyst.[6][7]

Materials:

2-Bromoaniline or 2-Iodoaniline

Octan-1-ol

Copper(I) iodide (CuI)

A ligand such as 1,10-phenanthroline or L-proline

A base such as Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

A high-boiling solvent such as Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Toluene

Ammonium hydroxide solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a reaction flask, combine 2-bromoaniline (1 equivalent), octan-1-ol (1.5 equivalents), CuI

(0.1 equivalents), the chosen ligand (0.2 equivalents), and the base (2 equivalents) in the

solvent.

De-gas the mixture and then heat it under an inert atmosphere (e.g., nitrogen or argon) to

110-130 °C.

Monitor the reaction by TLC. The reaction may take 12-24 hours.

After completion, cool the reaction mixture to room temperature.
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Dilute the mixture with toluene and filter through a pad of celite to remove insoluble salts.

Wash the filtrate with a dilute ammonium hydroxide solution to remove copper salts, followed

by a wash with brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purify the residue by column chromatography (silica gel, hexane/ethyl acetate) to yield 2-
(Octyloxy)aniline.

Potential Research Areas
The unique structural features of 2-(Octyloxy)aniline, namely the electron-donating amino

group and the long, flexible octyloxy chain on the aromatic ring, suggest several promising

areas for research.

Medicinal Chemistry
Aniline and its derivatives are prevalent scaffolds in many biologically active compounds.[8][9]

Anticancer Agents: Quinoline, an aniline-fused heterocyclic system, is a well-known

pharmacophore in cancer therapy.[10][11][12] The alkoxy-substituted aniline moiety could

serve as a key intermediate for the synthesis of novel quinoline derivatives. These

compounds could potentially act as inhibitors of protein kinases, topoisomerases, or disrupt

tubulin polymerization, all of which are validated mechanisms in cancer treatment.[13][14]

Further research could involve synthesizing a library of 2-(octyloxy)aniline-based quinolines

and screening them against various cancer cell lines.

Caption: Potential anticancer mechanisms of 2-(octyloxy)aniline derivatives.

Antimicrobial Agents: Aniline derivatives have been reported to possess antibacterial and

antifungal properties. The lipophilic octyloxy chain in 2-(octyloxy)aniline could enhance its

ability to penetrate microbial cell membranes. Potential mechanisms of action include the

disruption of cell wall synthesis, inhibition of essential enzymes, or interference with nucleic

acid synthesis.[8] Research in this area would involve synthesizing derivatives and

evaluating their minimum inhibitory concentrations (MICs) against a panel of pathogenic

bacteria and fungi.
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Materials Science
The molecular shape and electronic properties of alkoxy anilines make them attractive

candidates for applications in materials science.

Liquid Crystals: Long-chain alkoxy-substituted anilines are known to be precursors for liquid

crystalline materials.[2][15] The combination of a rigid aromatic core and a flexible aliphatic

chain in 2-(octyloxy)aniline is a key feature for mesophase formation. By incorporating this

molecule into larger structures, such as Schiff bases or azoxybenzenes, it is possible to

design new liquid crystals with specific properties for use in displays, sensors, and other

optical applications.

Conclusion
While direct experimental data on 2-(Octyloxy)aniline is scarce, this in-depth guide highlights

its significant research potential based on the well-established chemistry and applications of its

structural analogs. The synthetic protocols provided offer a clear path to obtaining this

compound, and the outlined research areas in medicinal chemistry and materials science

present exciting opportunities for innovation. Further investigation into 2-(octyloxy)aniline and

its derivatives is warranted and could lead to the development of novel therapeutics and

advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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